N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide

• IUPAC Name: N-(2-methoxyphenyl)-3,4-dihydro-2H-quinoline-1-carboxamide
• InChI: InChI=1S/C17H18N2O2/c1-21-16-11-5-3-9-14(16)18-17(20)19-12-6-8-13-7-2-4-10-15(13)19/h2-5,7,9-11H,6,8,12H2,1H3,(H,18,20)
• InChI Key: VGJHYDGTJKYGLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCCC3=CC=CC=C32
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide, also known as MQCA, is a synthetic compound that has been the subject of scientific research due to its potential pharmacological properties. MQCA belongs to the class of quinolinecarboxamides and has been studied for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide is not fully understood, but studies have shown that it can inhibit certain enzymes and signaling pathways that are involved in the development of cancer and neurodegenerative diseases. N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in the invasion and metastasis of cancer cells.
Biochemical and Physiological Effects
N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide has been shown to have various biochemical and physiological effects. Studies have shown that N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide has also been shown to have neuroprotective effects and can prevent the formation of amyloid-beta plaques in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide in lab experiments include its synthetic availability, high purity, and potential pharmacological properties. However, the limitations of using N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide in lab experiments include its limited solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide. One direction is to further investigate its potential use in the treatment of cancer and neurodegenerative diseases. Another direction is to develop more efficient synthesis methods for N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide and its derivatives. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide and its potential side effects.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide involves the reaction of 2-methoxyaniline with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then condensed with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide. The synthesis method has been optimized to yield high purity N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide.

Scientific Research Applications

N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide has anti-cancer properties and can induce apoptosis in cancer cells. N-(2-methoxyphenyl)-3,4-dihydro-1(2H)-quinolinecarboxamide has also been shown to have neuroprotective effects and can prevent the formation of amyloid-beta plaques in the brain, which are associated with Alzheimer's disease.